Cas no 2044713-03-1 (lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate)

• Product Name: lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate
• CAS No: 2044713-03-1
• MDL: MFCD30487863
• CID: 4634422
• PubChem ID: 134691058
• Update Time: 2025-06-30

lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2-{2-[(pentan-3-yl)amino]-1,3-thiazol-4-yl}acetate
• lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate

• MDL： MFCD30487863

Additional information on lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate

CAS No. 2044713-03-1: A Novel Lithium-Based Compound with Unique Structural Features

Lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-9-yl}acetate represents a structurally complex organometallic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and materials science. This compound, identified by the CAS Registry Number 2044713-03-1, is characterized by its unique combination of a lithium cation and a substituted thiazole ring, which forms a stable coordination complex with the acetate anion. The molecular architecture of this compound is designed to enhance solubility, bioavailability, and functional versatility, making it a promising candidate for therapeutic development and industrial applications.

The lithium(1+) ion serves as the central metal center in this compound, which is crucial for its biological activity and chemical stability. The coordination of lithium with the acetate anion creates a polarized environment that facilitates interactions with biological targets such as ion channels, neurotransmitter receptors, and enzymatic systems. The 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate ligand, on the other hand, introduces functional groups that modulate the compound's pharmacokinetic profile and target specificity. The pentan-3-yl group enhances hydrophobicity, while the amino-thiazole framework provides structural rigidity and potential for molecular recognition.

Recent studies have highlighted the significance of thiazole derivatives in drug discovery, particularly their ability to modulate ion transport mechanisms and neuroprotective pathways. The 1,3-thiazole ring in this compound is a key structural element that contributes to its biological activity, as it can act as a scaffold for various pharmacophore motifs. The amino group on the thiazole ring further enhances the compound's reactivity, enabling it to interact with specific protein domains or enzymatic active sites. These structural features make the compound a valuable tool for exploring new therapeutic strategies in neurodegenerative diseases and metabolic disorders.

One of the most notable advancements in the field of organolithium compounds is the development of synthesis methods that allow for precise control over the stereochemistry and functional group orientation. The lithium(1+) ion in this compound is stabilized by the acetate anion, which prevents unwanted side reactions and ensures the formation of a high-purity product. The synthesis of this compound typically involves a multi-step process that includes the preparation of the thiazole ring, functionalization of the amino group, and subsequent coordination with the lithium cation. These steps are optimized to maximize yield and minimize byproduct formation, which is critical for industrial-scale production.

From a pharmacological perspective, the 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate ligand has shown potential in modulating ion channel activity, particularly in the context of neurological disorders. The amino-thiazole group is believed to interact with voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. Additionally, the compound's ability to cross the blood-brain barrier (BBB) suggests its potential as a therapeutic agent for central nervous system (CNS) disorders. Recent in vitro studies have demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

The pentan-3-yl group in this compound also plays a critical role in its biological activity. The hydrophobic nature of the pentan-3-yl chain allows the compound to partition into lipid membranes, facilitating its interaction with membrane-bound receptors and ion channels. This property is particularly advantageous for targeting ionotropic receptors, which are often embedded in cell membranes. The combination of hydrophobic and hydrophilic regions in the molecule enables it to achieve a favorable balance between solubility and membrane permeability, which is essential for drug delivery and bioavailability.

Recent advances in computational chemistry have provided insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the 1,3-thiazole ring can form hydrogen bonds with specific amino acid residues in target proteins, enhancing the compound's binding affinity. The amino group on the thiazole ring is predicted to interact with positively charged residues such as lysine and arginine, further stabilizing the complex. These interactions are critical for the compound's ability to modulate target proteins and exert its biological effects.

From an industrial standpoint, the CAS Registry Number 2044713-03-1 is a key identifier for regulatory and quality control purposes. The compound's synthesis and characterization require adherence to strict analytical standards to ensure its purity and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to confirm the compound's structure and purity. These analytical methods are essential for ensuring the compound's safety and efficacy in preclinical and clinical studies.

The potential applications of this compound extend beyond pharmaceutical research. In materials science, the lithium(1+) ion and its coordination with the acetate anion could be exploited for developing new types of functional materials, such as conductive polymers or ion-exchange membranes. The unique electronic properties of the compound make it a candidate for use in electrochemical devices, including batteries and sensors. These applications highlight the versatility of the compound and its potential to impact multiple scientific disciplines.

Despite its promising properties, the development of this compound as a therapeutic agent requires further research to address challenges such as metabolic stability, toxicity, and dosage optimization. Preclinical studies are needed to evaluate its safety profile and efficacy in animal models of disease. Additionally, the compound's pharmacokinetic behavior, including its absorption, distribution, metabolism, and excretion (ADME) properties, must be thoroughly investigated to ensure its suitability for human use.

In conclusion, Lithium(1+) ion 2-{2-(pentan-3-yl)amino-1,3-thiazol-4-yl}acetate is a structurally innovative compound with significant potential in both pharmaceutical and materials science applications. Its unique combination of a lithium cation and a functionalized thiazole ring provides a foundation for exploring new therapeutic strategies and industrial innovations. Ongoing research into its molecular mechanisms, synthesis optimization, and biological activity will be critical for translating its potential into practical applications in the future.

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